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Compound of Interest

Compound Name: Danthron glucoside

Cat. No.: B13947660 Get Quote

Essential Safety and Handling Guide for Danthron
Glucoside
This guide provides crucial safety and logistical information for handling Danthron glucoside
in a laboratory setting. Danthron glucoside is a naturally occurring compound which, upon

hydrolysis, yields Danthron (also known as 1,8-dihydroxyanthraquinone). The safety protocols

outlined below are primarily based on the hazardous properties of Danthron, which is

reasonably anticipated to be a human carcinogen and presents several other health risks.[1]

Adherence to these guidelines is essential for ensuring the safety of all laboratory personnel.

Hazard Identification and Classification
Danthron is classified with multiple hazards according to the Globally Harmonized System

(GHS). It is crucial to understand these risks before handling the compound.
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Hazard Class GHS Category Hazard Statement

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[2][3]

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[2]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335-H336: May cause

respiratory irritation. May

cause drowsiness or dizziness.

[2]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic life.

[2]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Danthron glucoside to minimize

exposure. Engineering controls, such as fume hoods or ventilated enclosures, should be the

primary method of exposure control.
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Protection Type Recommended Equipment

Eye and Face Protection

Wear chemical safety goggles or safety glasses

with side-shields conforming to EN166 (EU) or

ANSI Z87.1 (US) standards.[4][5] A face shield

may be required if there is a splash hazard.

Hand Protection

Wear chemical-resistant, impervious gloves.

Nitrile rubber gloves are recommended.[4]

Always inspect gloves for integrity before use

and remove them carefully to avoid skin

contamination.[4]

Skin and Body Protection

Wear impervious clothing, such as a fully-

buttoned laboratory coat, to prevent skin

contact.[4][6] Ensure shoes fully cover the feet.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood, to avoid dust formation.[4]

If ventilation is inadequate or dust is generated,

a NIOSH-approved N95 (US) or P1 (EU) dust

mask should be used.[4] For higher-level

protection, consult with safety personnel.

Operational and Disposal Plans
Safe Handling Procedures

Engineering Controls: Handle Danthron glucoside in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust.[4]

Procedural Controls: Avoid the formation of dust and aerosols.[4] Do not breathe dust. Avoid

contact with eyes, skin, and clothing.[2][7] Wash hands thoroughly after handling and before

breaks.[2][3]

Storage: Store in a cool, dry, and well-ventilated place.[5] Keep containers tightly closed and

store locked up.[2][3] Keep away from incompatible materials such as strong oxidizing

agents.[2][5]
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Emergency and Spill Response
In the event of a spill, follow a structured response plan to ensure safety and prevent

environmental contamination.
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Preparation

Containment & Cleanup

Final Steps

Assess Spill Area
(Evacuate if necessary)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Safety First

Contain the Spill
(Prevent spreading)

Clean Up Spill
(Sweep solid, absorb liquid)

Avoid creating dust

Collect Waste in
Sealed Container

Decontaminate Area
and Equipment

Dispose of Waste via
Licensed Contractor

Follow Regulations
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Caption: Workflow for responding to a Danthron glucoside spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13947660?utm_src=pdf-body-img
https://www.benchchem.com/product/b13947660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13947660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water.[3][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2][7]

Ingestion: Clean the mouth with water and drink plenty of water afterwards. Seek immediate

medical attention.[3][7]

Disposal Plan
Waste material must be treated as hazardous.

Chemical Waste: Dispose of Danthron glucoside and any contaminated materials through

a licensed professional waste disposal service.[4] Do not mix with other waste.[3]

Container Disposal: Dispose of empty containers as unused product in accordance with

federal, state, and local regulations.[4][8] Do not allow the chemical to enter drains or

waterways due to its high toxicity to aquatic life.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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